Cas no 1321924-70-2 (VTX-27)
VTX-27 structure
Product Name:VTX-27
CAS No:1321924-70-2
MF:C20H24ClFN6O
MW:418.8956
CID:1124073
PubChem ID:53354074
Update Time:2024-11-02
VTX-27 Chemical and Physical Properties
Names and Identifiers
-
- VTX-27
- HXWARSZQGAFXJM-MGPUTAFESA-N
- C20H24ClFN6O
- SYN1206
- BDBM50427363
- (R)-2-((S)-4-(3-chloro-5-fluoro-6-(1H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl)piperazin-2-yl)-3-methylbutan-2-ol
- (2R)-2-[(2S)-4-[3-Chloro-5-fluoro-6-(2H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl]piperazin-2-yl]-3-m
- (2R)-2-[(2S)-4-[3-chloro-5-fluoro-6-(2H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl]piperazin-2-yl]-3-methylbutan-2-ol
- WCC92470
- SCHEMBL799902
- NCGC00387040-01
- AKOS037643416
- DA-59065
- CS-0064140
- 1321924-70-2
- CHEMBL2326002
- HY-112782
- AS-16335
- D81127
- MFCD31618412
-
- Inchi: 1S/C20H24ClFN6O/c1-11(2)20(3,29)15-10-28(8-7-23-15)19-13(21)9-14(22)17(25-19)16-12-5-4-6-24-18(12)27-26-16/h4-6,9,11,15,23,29H,7-8,10H2,1-3H3,(H,24,26,27)/t15-,20+/m0/s1
- InChI Key: HXWARSZQGAFXJM-MGPUTAFESA-N
- SMILES: ClC1C=C(C(C2=C3C=CC=NC3=NN2)=NC=1N1CCN[C@@]([H])(C1)[C@@](C)(C(C)C)O)F
Computed Properties
- Exact Mass: 418.1684153g/mol
- Monoisotopic Mass: 418.1684153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 90
Experimental Properties
- Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
VTX-27 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
VTX-27 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12308-100 mg |
VTX-27 |
1321924-70-2 | >98% | 100mg |
$950.0 | 2022-02-28 | |
| DC Chemicals | DC12308-250 mg |
VTX-27 |
1321924-70-2 | >98% | 250mg |
$1600.0 | 2022-02-28 | |
| DC Chemicals | DC12308-1 g |
VTX-27 |
1321924-70-2 | >98% | 1g |
$3300.0 | 2022-02-28 | |
| MedChemExpress | HY-112782-10mM*1mLinDMSO |
VTX-27 |
1321924-70-2 | 99.64% | 10mM*1mLinDMSO |
¥4147 | 2023-07-26 | |
| MedChemExpress | HY-112782-2mg |
VTX-27 |
1321924-70-2 | 99.64% | 2mg |
¥1870 | 2024-05-24 | |
| MedChemExpress | HY-112782-5mg |
VTX-27 |
1321924-70-2 | 99.64% | 5mg |
¥3700 | 2024-05-24 | |
| MedChemExpress | HY-112782-10mg |
VTX-27 |
1321924-70-2 | 99.64% | 10mg |
¥5330 | 2024-05-24 | |
| MedChemExpress | HY-112782-25mg |
VTX-27 |
1321924-70-2 | 99.64% | 25mg |
¥8280 | 2024-05-24 | |
| MedChemExpress | HY-112782-50mg |
VTX-27 |
1321924-70-2 | 99.64% | 50mg |
¥27500 | 2022-06-06 | |
| MedChemExpress | HY-112782-100mg |
VTX-27 |
1321924-70-2 | 99.64% | 100mg |
¥39500 | 2022-06-06 |
VTX-27 Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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